1-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one
Description
This compound features a propan-1-one backbone substituted at the para position with a trifluoromethoxy (-OCF₃) group and at the meta position with a trifluoromethylthio (-SCF₃) group. These substituents confer strong electron-withdrawing effects, influencing reactivity, stability, and biological interactions. Its molecular formula is C₁₁H₈F₆O₂S (molar mass: 318.24 g/mol), identical to positional isomers but distinct in substituent arrangement .
Properties
Molecular Formula |
C11H8F6O2S |
|---|---|
Molecular Weight |
318.24 g/mol |
IUPAC Name |
1-[4-(trifluoromethoxy)-3-(trifluoromethylsulfanyl)phenyl]propan-1-one |
InChI |
InChI=1S/C11H8F6O2S/c1-2-7(18)6-3-4-8(19-10(12,13)14)9(5-6)20-11(15,16)17/h3-5H,2H2,1H3 |
InChI Key |
AZOWLXGKFCBKPD-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1=CC(=C(C=C1)OC(F)(F)F)SC(F)(F)F |
Origin of Product |
United States |
Biological Activity
1-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one, also known by its chemical formula C16H11F6OS, is a compound of significant interest in medicinal chemistry due to its unique structural features that include trifluoromethoxy and trifluoromethylthio groups. These functional groups are known to enhance biological activity through various mechanisms, making this compound a candidate for further research in pharmacology and therapeutic applications.
- Molecular Formula: C16H11F6OS
- Molecular Weight: 376.32 g/mol
- IUPAC Name: 1-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one
- SMILES Notation: C1=CC=C(C=C1)C(=O)CC2=CC=C(C=C2)C(F)(F)F
Biological Activity Overview
The biological activity of this compound has been investigated in various studies, particularly focusing on its potential anticonvulsant, antinociceptive, and anti-inflammatory properties. The following sections summarize key findings from recent research.
Anticonvulsant Activity
Research indicates that compounds with similar structural motifs exhibit anticonvulsant properties. For instance, studies have shown that derivatives of trifluoromethylthio compounds can effectively inhibit seizures in animal models. The mechanism of action is believed to involve modulation of sodium and calcium ion channels, which are critical in neuronal excitability.
Case Study:
In a study on related compounds, one derivative demonstrated an effective dose (ED50) of 49.6 mg/kg in the maximal electroshock seizure (MES) model, highlighting the potential for similar activity in 1-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-1-one .
Antinociceptive Activity
The compound has shown promise in reducing pain responses in various animal models. In particular, it was effective against formalin-induced pain and exhibited significant analgesic properties.
Research Findings:
- ED50 Values: In formalin-induced pain models, the compound exhibited ED50 values of 85.1 mg/kg for phase I and 56.1 mg/kg for phase II responses.
- Mechanism: The antinociceptive effect is likely mediated through TRPV1 receptor antagonism, which plays a role in pain signaling pathways .
Anti-inflammatory Properties
In addition to its analgesic effects, the compound has been evaluated for anti-inflammatory activity. It demonstrated efficacy in reducing inflammation in carrageenan-induced models, suggesting a broader therapeutic potential.
Comparative Analysis Table
| Activity | Model Used | ED50 (mg/kg) | Mechanism |
|---|---|---|---|
| Anticonvulsant | MES Model | 49.6 | Sodium and calcium channel modulation |
| Antinociceptive | Formalin-Induced Pain | Phase I: 85.1 | TRPV1 receptor antagonism |
| Phase II: 56.1 | |||
| Anti-inflammatory | Carrageenan-Induced | Not specified | Inhibition of inflammatory mediators |
Comparison with Similar Compounds
Comparison with Structural Analogues
Positional Isomer: 1-(2-(Trifluoromethoxy)-4-(trifluoromethylthio)phenyl)propan-1-one
This isomer () swaps substituent positions: trifluoromethoxy at position 2 and trifluoromethylthio at position 4 . Key differences include:
- Reactivity : The meta-substituted trifluoromethylthio group in the target compound may enhance electrophilicity at the α-carbon compared to the para-substituted isomer.
- Physicochemical Properties : Both share the same molecular weight, but solubility and logP values may differ due to steric and electronic effects of substituent positioning .
Table 1: Substituent Position and Properties
Substituent Electronic Effects: Comparison with Methoxy and Chloro Derivatives
Compounds like 1-(4-ethylphenyl)propan-1-one and 3-(4-chlorophenyl)-1-phenylpropan-1-one (–2) highlight how substituents modulate reactivity:
- Electron-Donating Groups (e.g., -OCH₃) : Increase electron density at the aromatic ring, stabilizing intermediates in coupling reactions.
- Electron-Withdrawing Groups (e.g., -Cl, -SCF₃): Deactivate the ring but activate the α-carbon for nucleophilic attack.
Table 2: Substituent Effects on Reactivity
Physicochemical and Pharmacokinetic Properties
Compared to 1-(azepan-1-yl)-3-[4-(pyrrolidine-1-sulfonyl)phenyl]propan-1-one (), which contains bulkier substituents, the target compound’s smaller but highly electronegative groups may reduce solubility in aqueous media. However, its lower molecular weight (318.24 vs. ~400 g/mol for ) could enhance bioavailability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
